Cas no 93399-99-6 (5-Methylhex-3-en-2-ol)

• Product name: 5-Methylhex-3-en-2-ol
• CAS No: 93399-99-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 2816968
• PubChem ID: 53722283

5-Methylhex-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methylhex-3-en-2-ol
• 93399-99-6
• DTXSID20706193

• Inchi： InChI=1S/C7H14O/c1-6(2)4-5-7(3)8/h4-8H,1-3H3
• InChI Key： CIBOIYZNTDDUCJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 114.104465066Da
• Monoisotopic Mass: 114.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų